Cas no 139585-03-8 (1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)-)

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)- structure
139585-03-8 structure
Product Name:1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)-
CAS No:139585-03-8
MF:C12H21N5O4S
MW:331.39124083519
CID:169370
PubChem ID:83922
Update Time:2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)-
    • 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, ...
    • BOC-DL-2'-METHYLPHENYLALANINE
    • N'-AMINOOXYMETHYLCARBONYLHYDRAZINO-D-BIOTIN
    • N/'-AMINOOXYMETHYLCARBONYLHYDRAZINO-D-BIOTIN
    • 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 2-((aminooxy)acetyl)hydrazide, (3aS-(3aalpha,4beta,6aalpha))-
    • 139585-03-8
    • Aldehyde reactive probe
    • DTXSID60930511
    • O-(Biotinylcarbazoylmethyl)hydroxylamine
    • 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N'-(2-aminooxyacetyl)pentanehydrazide
    • PD070258
    • N-[2-(Aminooxy)-1-hydroxyethylidene]-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanehydrazonic acid
    • SCHEMBL829621
    • 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 2-((aminooxy)acetyl)hydrazide, (3aS,4S,6aR)-
    • Biotin-cmha
    • n-(aminooxyacetyl)-n'-(d-biotinoyl) hydrazine
    • Inchi: 1S/C12H21N5O4S/c13-21-5-10(19)17-16-9(18)4-2-1-3-8-11-7(6-22-8)14-12(20)15-11/h7-8,11H,1-6,13H2,(H,16,18)(H,17,19)(H2,14,15,20)/t7-,8-,11-/m0/s1
    • InChI Key: KYHUBFIOWQTECH-LAEOZQHASA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NNC(CON)=O)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 331.13100
  • Monoisotopic Mass: 331.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: -1.3
  • Topological Polar Surface Area: 135

Experimental Properties

  • Color/Form: Light brown liquid
  • Density: 1.309
  • Boiling Point: 772.9°Cat760mmHg
  • Flash Point: 421.2°C
  • Refractive Index: 1.554
  • PSA: 159.88000
  • LogP: 0.88960
  • Solubility: Not determined

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)- Related Literature

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